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Compound of Interest

Compound Name: MY10

Cat. No.: B12430409

For researchers, scientists, and drug development professionals handling MY10, adherence to
proper disposal protocols is critical for ensuring laboratory safety and environmental protection.
MY10 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it is imperative that this substance be managed as hazardous waste, with
disposal procedures designed to prevent its release into the environment[1]. All disposal
activities must comply with local, state, and federal regulations[2][3].

Key Safety and Handling Data

A summary of essential quantitative and safety information for MY10 is provided below.

Property Value Source
CAS Number 2204270-73-3 [1]
Molecular Formula C15H10F60S2 [1]
Molecular Weight 384.354 [1]

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

_ P264, P270, P273, P301 +
Precautionary Statements [1]

P312, P330, P391, P501
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Disposal Workflow

The proper disposal of MY10 follows a structured workflow designed to minimize risk and
ensure regulatory compliance. This process begins with the identification of MY10 as a
hazardous waste and proceeds through containment, labeling, and ultimately, transfer to a

certified disposal facility.

Step 3: Storage & Collection Step 4: Final Disposal
Store in a designated, Place container in Schedule waste collection Transfer to an approved
well-ventilated hazardous - secondary containment ———®{ with Environmental Health | waste disposal plant via
waste storage area Y & Safety (EH&S) licensed contractor

Step 2: Containment & Labeling

Complete tag with:

Select a compatible, - Full chemical name (MY10)
leak-proof container with P Affix a 'Hazardous Waste' tag | - Quantity/Concentration
a screw-on cap - Date of generation
- PI name and contact info

Step 1: Waste Identification & Segregation

Segregate from
Identify MY10 as o | incompatible materials
hazardous waste = (strong acids/alkalis,
oxidizing/reducing agents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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